1-(1-adamantylacetyl)-4-(2-furylmethyl)piperazine

• IUPAC Name: 2-(1-adamantyl)-1-[4-(furan-2-ylmethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H30N2O2/c24-20(14-21-11-16-8-17(12-21)10-18(9-16)13-21)23-5-3-22(4-6-23)15-19-2-1-7-25-19/h1-2,7,16-18H,3-6,8-15H2
• InChI Key: TVIBOSWVPLFWTK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CO2)C(=O)CC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C21H30N2O2
• Molecular Weight: 342.5 g/mol

Description

1-(1-adamantylacetyl)-4-(2-furylmethyl)piperazine, commonly known as AAFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

AAFP has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. One of the primary applications of AAFP is as a ligand for sigma receptors, which are a class of proteins that play a crucial role in various physiological processes. AAFP has been shown to have high affinity and selectivity for sigma-1 receptors, making it a promising candidate for the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of AAFP is not fully understood, but it is believed to involve the modulation of sigma-1 receptors. Sigma-1 receptors are known to play a role in various physiological processes, including pain perception, cell survival, and neurotransmitter release. AAFP has been shown to modulate sigma-1 receptors in a dose-dependent manner, leading to changes in cellular signaling pathways and physiological responses.
Biochemical and Physiological Effects:
AAFP has been shown to have various biochemical and physiological effects, including the modulation of ion channels, neurotransmitter release, and calcium signaling. AAFP has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of AAFP is its high affinity and selectivity for sigma-1 receptors, making it a promising candidate for the development of new drugs. However, one of the limitations of AAFP is its limited solubility in water, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for research on AAFP, including the development of new drugs for the treatment of various diseases, the elucidation of its mechanism of action, and the investigation of its potential as a neuroprotective agent. Additionally, further research is needed to optimize the synthesis of AAFP and improve its solubility in water for use in lab experiments.